Cas no 926198-58-5 (N-(3-Fluorophenylmethyl)tert-butylamine)
926198-58-5 structure
Product Name:N-(3-Fluorophenylmethyl)tert-butylamine
CAS No:926198-58-5
MF:C11H16FN
MW:181.249846458435
CID:858984
PubChem ID:16772163
Update Time:2025-09-28
N-(3-Fluorophenylmethyl)tert-butylamine Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Fluorophenylmethyl)tert-butylamine
- N-[(3-fluorophenyl)methyl]-2-methylpropan-2-amine
- MFCD09044475
- N-tert-Butyl-3-fluorobenzylamine
- AKOS000128754
- DTXSID10588208
- n-(3-fluorobenzyl)-2-methylpropan-2-amine
- tert-butyl[(3-fluorophenyl)methyl]amine
- 926198-58-5
- SCHEMBL10294063
- N-(tert-butyl)-N-(3-fluorobenzyl)amine
- EN300-40214
- C78591
- Z239630042
- AB01007689-01
-
- MDL: MFCD09044475
- Inchi: 1S/C11H16FN/c1-11(2,3)13-8-9-5-4-6-10(12)7-9/h4-7,13H,8H2,1-3H3
- InChI Key: XCGBDYPASWCFLR-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CNC(C)(C)C
Computed Properties
- Exact Mass: 181.126677677g/mol
- Monoisotopic Mass: 181.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 220.2±15.0 °C at 760 mmHg
- Flash Point: 87.0±20.4 °C
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
N-(3-Fluorophenylmethyl)tert-butylamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(3-Fluorophenylmethyl)tert-butylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F791818-25mg |
N-(3-Fluorophenylmethyl)tert-butylamine |
926198-58-5 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F791818-50mg |
N-(3-Fluorophenylmethyl)tert-butylamine |
926198-58-5 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | F791818-250mg |
N-(3-Fluorophenylmethyl)tert-butylamine |
926198-58-5 | 250mg |
$ 275.00 | 2022-06-04 | ||
| Enamine | EN300-40214-0.05g |
tert-butyl[(3-fluorophenyl)methyl]amine |
926198-58-5 | 95.0% | 0.05g |
$44.0 | 2025-02-20 | |
| Enamine | EN300-40214-0.1g |
tert-butyl[(3-fluorophenyl)methyl]amine |
926198-58-5 | 95.0% | 0.1g |
$65.0 | 2025-02-20 | |
| Enamine | EN300-40214-0.25g |
tert-butyl[(3-fluorophenyl)methyl]amine |
926198-58-5 | 95.0% | 0.25g |
$93.0 | 2025-02-20 | |
| Enamine | EN300-40214-0.5g |
tert-butyl[(3-fluorophenyl)methyl]amine |
926198-58-5 | 95.0% | 0.5g |
$147.0 | 2025-02-20 | |
| Enamine | EN300-40214-1.0g |
tert-butyl[(3-fluorophenyl)methyl]amine |
926198-58-5 | 95.0% | 1.0g |
$188.0 | 2025-02-20 | |
| Enamine | EN300-40214-2.5g |
tert-butyl[(3-fluorophenyl)methyl]amine |
926198-58-5 | 95.0% | 2.5g |
$330.0 | 2025-02-20 | |
| Enamine | EN300-40214-5.0g |
tert-butyl[(3-fluorophenyl)methyl]amine |
926198-58-5 | 95.0% | 5.0g |
$567.0 | 2025-02-20 |
N-(3-Fluorophenylmethyl)tert-butylamine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
926198-58-5 (N-(3-Fluorophenylmethyl)tert-butylamine) Related Products
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